Isoquinolin-5-yl Trifluoromethanesulfonate
Overview
Description
Isoquinolin-5-yl Trifluoromethanesulfonate is a chemical compound with the molecular formula C10H6F3NO3S . It is used for research and development purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of a 2,2’:6’,2’'-terpyridine nucleus (tpy) with a pendant isoquinoline group (isq) bound at the central pyridine (py) ring . The tpy nucleus deviates slightly from planarity, while the isq group is rotated significantly out of this planar scheme .Physical and Chemical Properties Analysis
This compound has a molecular weight of 277.22 g/mol . More specific physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Catalysis and Synthesis
Isoquinolin-5-yl trifluoromethanesulfonate has been instrumental in various synthesis pathways, particularly in catalyzing the formation of complex organic compounds. For instance, it plays a role in the cyclization of 2-alkynylbenzaldoxime derivatives into isoquinoline-N-oxides, offering a direct and efficient route to these compounds under mild conditions (Yeom, Kim, & Shin, 2008). Similarly, isoquinoline and β-carboline derivatives have been synthesized via mild electrophilic amide activation, with trifluoromethanesulfonic anhydride, showcasing the versatility of the compound in facilitating cyclodehydration reactions (Movassaghi & Hill, 2008).
Medicinal Chemistry
In medicinal chemistry, the compound has been utilized in the synthesis of specific molecules with potential therapeutic effects. For instance, isoquinoline-based polycyclic lactams, including isoindoloisoquinolinones, were successfully assembled from corresponding imides using a TfOH-mediated (TfOH = trifluoromethanesulfonic acid) imide carbonyl activation and cyclization strategy, leading to the synthesis of isoquinoline alkaloids such as crispine A (Selvakumar et al., 2015).
Structural Chemistry
This compound is also significant in structural chemistry. Studies involving the compound have led to the preparation of complex structures like the dinuclear molecule Ag2(C25H22P2)2(C9H7N)22·C9H7N, showcasing the compound's role in forming intricate molecular architectures (Huang et al., 2012).
Organic Chemistry Methodologies
The compound has been utilized in a variety of organic chemistry methodologies, such as the synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives via intramolecular Friedel–Crafts reaction, demonstrating its use in creating isoquinoline derivatives (Murashige et al., 2015).
Future Directions
Isoquinolones, a related class of compounds, have versatile biological and physiological activities, and their synthetic methods have been recently developed greatly . This suggests potential future directions in the development of synthetic methods and exploration of biological activities for Isoquinolin-5-yl Trifluoromethanesulfonate.
Properties
IUPAC Name |
isoquinolin-5-yl trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-6-14-5-4-8(7)9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZHGFLLEWTVYGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2)C(=C1)OS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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